Cas no 117571-34-3 (Benzenemethanol, 4-methyl-2-(phenylmethoxy)-)

• Product Name: Benzenemethanol, 4-methyl-2-(phenylmethoxy)-
• CAS No: 117571-34-3
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 3658782
• PubChem ID: 818692
• Update Time: 2025-10-15

Benzenemethanol, 4-methyl-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-methyl-2-(phenylmethoxy)-
• SCHEMBL9376228
• 117571-34-3
• DTXSID301272607
• [2-(benzyloxy)-4-methylphenyl]methanol
• 4-Methyl-2-(phenylmethoxy)benzenemethanol
• 4-methyl-2-phenylmethoxybenzenemethanol
• XLVSJLGHYLSYCF-UHFFFAOYSA-N
• DB-160975
• (2-(Benzyloxy)-4-methylphenyl)methanol
• 4-methyl-2-phenylmethoxy-benzenemethanol

• Inchi： 1S/C15H16O2/c1-12-7-8-14(10-16)15(9-12)17-11-13-5-3-2-4-6-13/h2-9,16H,10-11H2,1H3
• InChI Key： XLVSJLGHYLSYCF-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(C)C=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 228.115029749Da
• Monoisotopic Mass: 228.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzenemethanol, 4-methyl-2-(phenylmethoxy)-

Benzenemethanol, 4-methyl-2-(phenylmethoxy)- (CAS No. 117571-34-3): A Comprehensive Overview in Modern Chemical Research

Benzenemethanol, 4-methyl-2-(phenylmethoxy)-, identified by its CAS number 117571-34-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its complex aromatic structure, has garnered attention due to its potential applications in the synthesis of novel pharmaceuticals and agrochemicals. The unique combination of a benzene ring substituted with a hydroxymethyl group and a methoxy group at the 4-position, along with a phenylmethoxy group at the 2-position, makes it a versatile intermediate in organic synthesis.

The structural features of Benzenemethanol, 4-methyl-2-(phenylmethoxy)- contribute to its reactivity and make it a valuable building block in the development of more complex molecules. The presence of multiple functional groups allows for diverse chemical transformations, including nucleophilic substitution, oxidation, and reduction reactions. These properties are particularly useful in the synthesis of biologically active compounds, where precise structural control is essential.

In recent years, there has been growing interest in the development of new methodologies for the synthesis of complex organic molecules. The compound Benzenemethanol, 4-methyl-2-(phenylmethoxy)- has been explored as a key intermediate in several synthetic routes. For instance, researchers have utilized this compound to develop novel strategies for constructing heterocyclic scaffolds, which are prevalent in many pharmacologically active agents. The ability to introduce various substituents at specific positions on the benzene ring allows for the creation of a wide range of derivatives with tailored biological activities.

The pharmaceutical industry has shown particular interest in Benzenemethanol, 4-methyl-2-(phenylmethoxy)- due to its potential as a precursor for drugs targeting various therapeutic areas. Studies have demonstrated its utility in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. The phenylmethoxy group, in particular, has been found to enhance binding affinity to biological targets, making it an attractive feature for drug design.

Advances in computational chemistry have also played a crucial role in understanding the reactivity and properties of Benzenemethanol, 4-methyl-2-(phenylmethoxy)-. Molecular modeling studies have provided insights into how different substituents influence the electronic structure and stability of the molecule. These computational approaches have enabled researchers to predict reaction outcomes with high accuracy, thereby facilitating the design of more efficient synthetic routes.

The agrochemical sector has also benefited from the use of Benzenemethanol, 4-methyl-2-(phenylmethoxy)- as an intermediate. Its structural motif is found in many herbicides and pesticides that are designed to interact selectively with biological targets in plants and pests. By modifying specific functional groups on this compound, scientists have been able to develop new agrochemicals with improved efficacy and reduced environmental impact.

In conclusion, Benzenemethanol, 4-methyl-2-(phenylmethoxy)- (CAS No. 117571-34-3) is a multifaceted compound with significant applications in both pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthetic chemists working on complex organic molecules. As research continues to uncover new methodologies and applications for this compound, its importance in modern chemical research is likely to grow further.